Cas no 1288339-47-8 (1H-1,2,3-benzotriazole-6-carboxylic acid)

1H-1,2,3-Benzotriazole-6-carboxylic acid is a heterocyclic compound featuring a benzotriazole core with a carboxylic acid functional group at the 6-position. This structure imparts versatility in organic synthesis, particularly as a building block for pharmaceuticals, agrochemicals, and coordination chemistry. The carboxylic acid moiety enables further derivatization, while the benzotriazole unit offers stability and potential for metal chelation. Its high purity and well-defined reactivity make it suitable for applications in corrosion inhibition, UV stabilization, and as an intermediate in fine chemical synthesis. The compound is characterized by its compatibility with a range of reaction conditions, facilitating its use in complex molecular frameworks.

1H-1,2,3-benzotriazole-6-carboxylic acid structure

1288339-47-8 structure

Product Name:1H-1,2,3-benzotriazole-6-carboxylic acid

CAS No:1288339-47-8

MF:C₇H₅N₃O₂

MW:163.133500814438

MDL:MFCD00603072

CID:3064295

PubChem ID:72917

Update Time:2025-06-08

1H-1,2,3-benzotriazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1H-1,2,3-benzotriazole-6-carboxylic acid
- AKOS000268867
- STK396305
- Benzotriazole-5-carboxylic acid, 99%
- BP-12376
- Q63393716
- BBL012552
- 5-carboxy-benzotriazole
- 1H-1,2,3-Benzotriazole-5-Carboxylic Acid
- 3H-Benzotriazole-5-carboxylic acid
- SY002052
- 1H-benzo[d]-[1,2,3]triazole-5-carboxylic acid
- Benzotriazole-5-cooh
- 23814-12-2
- B3869
- F1791-0657
- 49636-03-5
- 1H-Benzotriazolecarboxylic acid
- TS-00111
- Benzotriazole-5-carboxylic acid
- 1H-Benzotriazolecarboxylicacid
- EN300-09511
- AB01105617-03
- Z1718361949
- 5-Benzotriazolecarboxylic Acid
- STR04366
- NCGC00334824-01
- 1H-Benzotriazole-5-carboxylic acid
- 1H-BENZO[D][1,2,3]TRIAZOLE-6-CARBOXYLIC ACID
- DivK1c_001253
- MFCD22123440
- 2H-benzotriazole-5-carboxylic acid
- SCHEMBL119640
- SC4277
- CK2159
- AE-848/06061008
- HMS548J15
- 1H-Benzo[d][1,2,3]triazole-5-carboxylic acid
- Oprea1_101982
- 1288339-47-8
- 2H-Benzo[d][1,2,3]triazole-5-carboxylic acid
- CHEMBL373015
- MFCD00012318
- NS00000565
- AC-1702
- CDS1_000213
- benzotriazole-6-carboxylic acid
- MFCD00603072
- SB66975
- 5-Carboxybenzotriazole
- 3H-Benzotriazole-5-carboxylic acid, AldrichCPR
- DTXSID10881049
- 60932-58-3
- Maybridge1_002501
- Oprea1_856379
- EINECS 262-527-4
- AKOS000104185
- CS-W019369
- 1H-benzotriazole-6-carboxylic acid
- MDL： MFCD00603072
- Inchi： 1S/C7H5N3O2/c11-7(12)4-1-2-5-6(3-4)9-10-8-5/h1-3H,(H,11,12)(H,8,9,10)
- InChI Key： GUOVBFFLXKJFEE-UHFFFAOYSA-N
- SMILES： OC(C1C=CC2C(C=1)=NNN=2)=O

Computed Properties

Exact Mass: 163.038176411Da
Monoisotopic Mass: 163.038176411Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 197
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 78.9Å²

1H-1,2,3-benzotriazole-6-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
OTAVAchemicals	2223204-50MG	1H-1,2,3-benzotriazole-6-carboxylic acid	1288339-47-8	95%	50MG	$171	2023-06-25
OTAVAchemicals	2223204-100MG	1H-1,2,3-benzotriazole-6-carboxylic acid	1288339-47-8	95%	100MG	$229	2023-06-25
A2B Chem LLC	AO85676-50mg	1H-1,2,3-benzotriazole-6-carboxylic acid	1288339-47-8	95%	50mg	$390.00	2024-04-20
A2B Chem LLC	AO85676-100mg	1H-1,2,3-benzotriazole-6-carboxylic acid	1288339-47-8	95%	100mg	$455.00	2024-04-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1276688-100g	4H-Benzo[d][1,2,3]triazole-5-carboxylic acid	1288339-47-8	98%	100g	￥1132.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1276688-500g	4H-Benzo[d][1,2,3]triazole-5-carboxylic acid	1288339-47-8	98%	500g	￥4604.00	2024-08-09